Cas no 2137917-71-4 (1-(2-Amino-1,1-difluoroethyl)-4-(2-methylbutan-2-yl)cyclohexan-1-ol)

1-(2-Amino-1,1-difluoroethyl)-4-(2-methylbutan-2-yl)cyclohexan-1-ol is a fluorinated cyclohexanol derivative featuring both amino and difluoroethyl functional groups. Its unique structure combines a sterically hindered 2-methylbutan-2-yl substituent with a polar amino-difluoroethyl moiety, offering potential utility in medicinal chemistry and agrochemical applications. The presence of fluorine atoms enhances metabolic stability and lipophilicity, while the amino group provides a handle for further derivatization. The cyclohexanol scaffold contributes to conformational rigidity, which may improve binding selectivity in target interactions. This compound is of interest for researchers exploring novel bioactive molecules with tailored physicochemical properties.

1-(2-Amino-1,1-difluoroethyl)-4-(2-methylbutan-2-yl)cyclohexan-1-ol structure

2137917-71-4 structure

Product Name:1-(2-Amino-1,1-difluoroethyl)-4-(2-methylbutan-2-yl)cyclohexan-1-ol

CAS No:2137917-71-4

MF:C₁₃H₂₅F₂NO

MW:249.340511083603

CID:6239955

PubChem ID:165458047

Update Time:2025-06-07

1-(2-Amino-1,1-difluoroethyl)-4-(2-methylbutan-2-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

- 1-(2-amino-1,1-difluoroethyl)-4-(2-methylbutan-2-yl)cyclohexan-1-ol
- 2137917-71-4
- EN300-739680
- 1-(2-Amino-1,1-difluoroethyl)-4-(2-methylbutan-2-yl)cyclohexan-1-ol
- Inchi： 1S/C13H25F2NO/c1-4-11(2,3)10-5-7-12(17,8-6-10)13(14,15)9-16/h10,17H,4-9,16H2,1-3H3
- InChI Key： GBIDKOKJKBRAEF-UHFFFAOYSA-N
- SMILES： FC(CN)(C1(CCC(CC1)C(C)(C)CC)O)F

Computed Properties

Exact Mass: 249.19042075g/mol
Monoisotopic Mass: 249.19042075g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 258
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 46.2Å²

1-(2-Amino-1,1-difluoroethyl)-4-(2-methylbutan-2-yl)cyclohexan-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-739680-1.0g	1-(2-amino-1,1-difluoroethyl)-4-(2-methylbutan-2-yl)cyclohexan-1-ol	2137917-71-4		1g	$0.0	2023-06-06

1-(2-Amino-1,1-difluoroethyl)-4-(2-methylbutan-2-yl)cyclohexan-1-ol Related Literature

1. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
2. An ion-exchange method for determining paraquat residues in food crops

Analyst, 1965,90, 99-106
3. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
4. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
5. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442

Additional information on 1-(2-Amino-1,1-difluoroethyl)-4-(2-methylbutan-2-yl)cyclohexan-1-ol

Comprehensive Overview of 1-(2-Amino-1,1-difluoroethyl)-4-(2-methylbutan-2-yl)cyclohexan-1-ol (CAS No. 2137917-71-4)

In the rapidly evolving field of pharmaceutical and agrochemical research, 1-(2-Amino-1,1-difluoroethyl)-4-(2-methylbutan-2-yl)cyclohexan-1-ol (CAS No. 2137917-71-4) has emerged as a compound of significant interest. This molecule, characterized by its unique difluoroethyl and tertiary butyl substitutions, offers a versatile scaffold for drug discovery and material science applications. Researchers are increasingly exploring its potential in modulating biological pathways, particularly in the context of enzyme inhibition and receptor binding, making it a focal point for innovative therapeutic development.

The structural complexity of 1-(2-Amino-1,1-difluoroethyl)-4-(2-methylbutan-2-yl)cyclohexan-1-ol underscores its relevance in modern medicinal chemistry. The presence of both amino and hydroxyl functional groups enables diverse chemical modifications, facilitating its use in structure-activity relationship (SAR) studies. Recent publications highlight its utility in designing small-molecule inhibitors targeting metabolic disorders, aligning with the growing demand for precision medicine solutions. Additionally, its lipophilic properties enhance membrane permeability, a critical factor in drug delivery optimization.

From a synthetic perspective, CAS No. 2137917-71-4 exemplifies advancements in fluorine chemistry, a trending topic in organic synthesis. Fluorinated compounds like this are prized for their ability to improve bioavailability and metabolic stability, addressing common challenges in pharmacokinetics. Industry experts frequently search for "fluorine in drug design" or "tertiary butyl group applications," reflecting the compound's alignment with current research priorities. Its cyclohexanol core further contributes to conformational rigidity, a desirable trait for molecular recognition.

Beyond therapeutics, 1-(2-Amino-1,1-difluoroethyl)-4-(2-methylbutan-2-yl)cyclohexan-1-ol has garnered attention in material science for its potential in polymer modification. The difluoroethylamine moiety can impart unique electronic properties to materials, relevant for optoelectronic devices. This dual applicability bridges the gap between life sciences and engineering, resonating with interdisciplinary search queries such as "fluorinated compounds in materials."

Quality control and analytical characterization of CAS No. 2137917-71-4 are critical for ensuring reproducibility in research. Techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify purity and structural integrity. Laboratories prioritizing high-throughput screening often seek detailed protocols for handling such specialized compounds, emphasizing the need for accurate technical documentation.

In conclusion, 1-(2-Amino-1,1-difluoroethyl)-4-(2-methylbutan-2-yl)cyclohexan-1-ol represents a convergence of cutting-edge chemistry and practical innovation. Its multifaceted applications—from drug discovery to advanced materials—position it as a valuable asset in scientific exploration. As interest in fluorinated building blocks and sterically hindered alcohols continues to rise, this compound is poised to remain at the forefront of industrial and academic research.